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Compound of Interest

(S)-(Tetrahydrofuran-2-
YL)methanol

Cat. No.: B108370

Compound Name:

Essential Safety and Handling Guide for (S)-
(Tetrahydrofuran-2-YL)methanol

This guide provides critical safety, handling, and disposal information for (S)-(Tetrahydrofuran-
2-YL)methanol (CAS No: 97-99-4), a combustible liquid that can cause serious eye irritation
and is suspected of damaging fertility or the unborn child.[1][2] Adherence to these protocols is
imperative for the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

The selection and correct use of appropriate Personal Protective Equipment (PPE) is the
primary defense against exposure. The following table summarizes the necessary PPE for
handling (S)-(Tetrahydrofuran-2-YL)methanol.
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Protection Type

Equipment Specification

Purpose & Standards

Eye & Face Protection

Tight-sealing safety goggles or
safety glasses with side-
shields. A face shield is
recommended for splash

hazards.

Protects against splashes and
vapors causing serious eye
irritation.[3][4][5] Must comply
with OSHA 29 CFR 1910.133
or European Standard EN166.

[3]4]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene
rubber).

Prevents skin contact.[6][7]
Gloves should be tested
according to EN 374.[6]
Always consult the
manufacturer's compatibility
chart for specific breakthrough
times and inspect gloves

before use.[6]

Skin & Body Protection

Laboratory coat, chemical-
resistant apron, or coveralls.
Long pants and closed-toe

shoes are mandatory.

Provides maximum skin
coverage to prevent accidental
contact.[4][6]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably

a chemical fume hood.

Minimizes inhalation of vapors.
[3][6] If ventilation is
inadequate or exposure limits
are exceeded, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic
vapor filter (Type A).[3][4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safely handling (S)-(Tetrahydrofuran-2-YL)methanol.

Experimental Protocol: Safe Handling

e Preparation:
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[e]

Ensure a chemical fume hood is operational and the work area is free of clutter.[3]

o

Verify that an emergency eyewash station and safety shower are accessible and
operational.[4][8]

o

Assemble all necessary equipment and reagents.

[¢]

Don all required PPE as specified in the table above.

e Handling:

[¢]

Ground and bond containers when transferring material to prevent static discharge.[4]
o Dispense the chemical slowly and carefully to avoid splashing or generating mist.[2][3]

o Keep containers tightly closed when not in use to prevent vapor release and potential
peroxide formation.[3][4]

o Avoid contact with eyes, skin, and clothing.[4] Do not breathe vapors or mist.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4] Smoking is
strictly prohibited in the handling area.[1][7]

e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]
o Remove contaminated clothing and wash it before reuse.[4]

o Clean the work area, decontaminating surfaces as necessary.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
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Exposure Type First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Remove contact
Eye Contact )

lenses if present and easy to do.[1] Seek

immediate medical attention from an

ophthalmologist.

Take off immediately all contaminated clothing.

i Rinse the affected skin with plenty of water for
Skin Contact _ _ o
at least 20 minutes.[1] Seek medical attention if

irritation persists.[1]

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[1] If
Inhalation breathing is difficult or stops, provide artificial

respiration or oxygen.[1] Seek immediate

medical attention.

Do NOT induce vomiting.[9] If the person is

conscious, rinse their mouth with water and give
Ingestion small quantities of water to drink.[1] Never give

anything by mouth to an unconscious person.[4]

Seek immediate medical attention.[3]

Evacuate personnel to a safe area. Remove all

ignition sources.[2][3] Ventilate the area.[4]
Spill Absorb the spill with inert material (e.g., sand,

diatomite) and collect it in a suitable, closed

container for disposal.[10]

Disposal Plan

(S)-(Tetrahydrofuran-2-YL)methanol and any contaminated materials must be treated as
hazardous waste.

Protocol: Waste Disposal
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o Waste Collection: Collect waste chemical and contaminated materials (e.g., used gloves,
absorbent pads) in a designated, properly labeled, and sealed hazardous waste container.[6]
[10]

o Storage: Store the waste container in a cool, dry, well-ventilated area away from heat and
ignition sources.[4][5]

» Final Disposal: Dispose of the hazardous waste through an approved and licensed waste
disposal company.[2][6] Do not pour down the drain or dispose of with regular trash.[5]

PPE Selection Workflow

The following diagram outlines the logical process for selecting and using the correct PPE
when working with (S)-(Tetrahydrofuran-2-YL)methanol.
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Preparation Phase

Task Assessment:
Review SDS and protocol for handling (S)-(Tetrahydrofuran-2-YL)methanol

Identify Potential Hazards:
- Chemical Splash
- Vapor Inhalation
- Skin Contact

PPE Selection

Eye/Face Protection:
Select tight-sealing goggles.
Add face shield for splash risk.

Hand Protection:
Choose chemical-resistant gloves
(e.g., Nitrile). Check breakthrough time.

Body Protection:
Don lab coat, long pants,
and closed-toe shoes.

Respiratory Protection:
Work in a fume hood.

Use & Disposal Phase

Pre-Use Inspection:
Check all PPE for damage
(e.g., glove punctures).

Y

Proper Donning
of all selected PPE

A /

Execute Handling Protocol

A\

Proper Doffing & Disposal:
Remove PPE carefully.
Dispose of contaminated items
as hazardous waste.

Click to download full resolution via product page
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Caption: Workflow for selecting and using appropriate PPE for (S)-(Tetrahydrofuran-2-
YL)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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